Cas no 1250995-41-5 (endo-3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid)

• Product Name: endo-3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid
• CAS No: 1250995-41-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD17016733
• CID: 2760612
• PubChem ID: 91825983
• Update Time: 2025-05-25

endo-3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.1]heptane-6-carboxylic acid
• 3-BOC-3-AZABICYCLO[3.1.1]HEPTANE-6-CARBOXYLIC ACID;3-(TERT-BUTOXYCARBONYL)-3-AZABICYCLO[3.1.1]HEPTANE-6-CARBOXYLIC ACID;
• endo-3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid
• 1250995-41-5
• MFCD21642062
• exo-3-Boc-3-azabicyclo[3.1.1]heptane-6-carboxylic acid
• CHC46012
• D72920
• SB19977
• 3-Boc-3-azabicyclo[3.1.1]heptane-6-carboxylic acid, AldrichCPR
• PB15509
• 3-(TERT-BUTOXYCARBONYL)-3-AZABICYCLO[3.1.1]HEPTANE-6-CARBOXYLICACID
• AS-42779
• SY344182
• SY344183
• MFCD17016733
• 3-(TERT-BUTOXYCARBONYL)-3-AZABICYCLO[3.1.1]HEPTANE-6-CARBOXYLIC ACID
• SY258844
• SCHEMBL23214823
• AKOS026739495
• endo-3-Boc-3-azabicyclo[3.1.1]heptane-6-carboxylic Acid
• 1427460-12-5
• 3-BOC-3-AZABICYCLO[3.1.1]HEPTANE-6-CARBOXYLIC ACID
• CS-0051508

• MDL： MFCD17016733
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-5-7-4-8(6-13)9(7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)
• InChI Key： OQCJMHMUVJXYQH-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(=O)OC(C)(C)C)CC1C2)=O

Computed Properties

• Exact Mass: 241.13100
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 1.51190

endo-3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on endo-3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid

Compound CAS No. 1250995-41-5: Endo-3-Tert-Butoxycarbonyl-3-Azabicyclo[3.1.1]Heptane-6-Carboxylic Acid

The compound with CAS No. 1250995-41-5, known as endo-3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which includes a tert-butoxycarbonyl (Boc) group and a carboxylic acid moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of bicyclic structures in drug design, particularly due to their ability to mimic complex biological interactions and enhance molecular stability. The azabicyclo[3.1.1]heptane framework, a key feature of this compound, has been shown to exhibit favorable pharmacokinetic properties, including improved bioavailability and reduced clearance rates. These attributes make it an attractive candidate for the development of novel therapeutic agents targeting various disease states.

The presence of the tert-butoxycarbonyl (Boc) group in this compound plays a critical role in its functionality. This protecting group is widely used in organic synthesis to stabilize reactive intermediates and facilitate precise control over reaction pathways. In the context of endo-3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid, the Boc group not only enhances synthetic versatility but also contributes to the overall stability of the molecule, enabling its use in demanding chemical transformations.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and conformational flexibility of this compound. For instance, molecular dynamics simulations have revealed that the azabicyclo[3.1.1]heptane framework adopts a highly stable conformation under physiological conditions, which is crucial for maintaining its bioactivity in vivo. Additionally, quantum mechanical calculations have elucidated the electronic distribution within the molecule, shedding light on its reactivity and potential for forming specific interactions with biological targets.

In terms of applications, endo-3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid has shown promise in several areas of research. Its bicyclic structure makes it an ideal candidate for exploring non-canonical binding modes with proteins, potentially leading to the discovery of novel inhibitors or modulators of key enzymes involved in disease pathways. Furthermore, the carboxylic acid functionality provides opportunities for further functionalization, such as esterification or amidation, enabling the creation of derivatives with tailored physicochemical properties.

Recent collaborative efforts between academic and industrial researchers have focused on leveraging this compound's unique properties for drug discovery initiatives. For example, researchers at leading pharmaceutical companies have utilized this molecule as a scaffold for developing next-generation antibiotics and anticancer agents. Preliminary results from these studies suggest that derivatives of this compound exhibit potent inhibitory activity against bacterial pathogens and cancer cell lines, underscoring its potential as a lead compound in therapeutic development.

From a synthetic perspective, the preparation of endo-3-tert-butoxycarbonyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid involves a multi-step process that combines elements of classical organic synthesis with modern catalytic techniques. Key steps include the formation of the bicyclic core through ring-closing metathesis or other cyclization methods, followed by selective functionalization to introduce the Boc and carboxylic acid groups. The development of efficient synthetic routes for this compound has been a focus area for chemists seeking to scale up production for research purposes.

Looking ahead, ongoing research into endo-3-Tert-Butoxycarbonyl-Azabicyclo[3.1.1]Heptane-Carboxylic Acid is expected to yield further insights into its structural dynamics and biological interactions. Advances in analytical techniques such as X-ray crystallography and NMR spectroscopy are anticipated to provide high-resolution structural data that will aid in understanding its mode of action at molecular levels.

In conclusion, CAS No 12509954 4 5 represents a cutting-edge molecule with significant potential across multiple disciplines within chemistry and pharmacology.